2,3,6-trichloroaniline hydrochloride
Overview
Description
2,3,6-Trichloroaniline hydrochloride (2,3,6-TCAH) is an organic compound with a molecular formula of C6H3Cl3N.HCl. It is a white crystalline solid that is insoluble in water and is a commonly used laboratory reagent. 2,3,6-TCAH is a useful synthetic intermediate for a variety of applications in organic synthesis, such as the preparation of pharmaceuticals, dyes, and other industrial chemicals. It is also used in the synthesis of other aniline derivatives, such as 2,3,5-trichloroaniline and 2,3-dichloroaniline.
Mechanism of Action
2,3,6-trichloroaniline hydrochloride is a strong acid and is capable of protonating a variety of organic compounds, such as amines and alcohols. This protonation reaction is the basis of its use in organic synthesis. In addition, it can act as a catalyst in the synthesis of other aniline derivatives, such as 2,3,5-trichloroaniline and 2,3-dichloroaniline.
Biochemical and Physiological Effects
This compound is not known to have any significant biochemical or physiological effects. It is not toxic and is not known to be mutagenic or carcinogenic.
Advantages and Limitations for Lab Experiments
The main advantage of using 2,3,6-trichloroaniline hydrochloride in laboratory experiments is its low cost and availability. It is also a relatively stable compound and can be stored for long periods of time without significant degradation. The main limitation is its insolubility in water, which can make it difficult to use in certain types of experiments.
Future Directions
In the future, 2,3,6-trichloroaniline hydrochloride could be used in the synthesis of new pharmaceuticals, dyes, and other industrial chemicals. It could also be used as a reagent for the detection of trace levels of 2,3,6-TCBA in environmental samples. Additionally, it could be used in the synthesis of other aniline derivatives, such as 2,3,5-trichloroaniline and 2,3-dichloroaniline. Finally, further research could be conducted to explore the potential uses of this compound in biochemistry and physiology.
Synthesis Methods
2,3,6-trichloroaniline hydrochloride is synthesized from 2,3,6-trichlorobenzoic acid (2,3,6-TCBA) by a two-step reaction. The first step involves the reaction of 2,3,6-TCBA with ammonia in an aqueous solution, resulting in the formation of 2,3,6-trichloroaniline (2,3,6-TCA). The second step involves the reaction of 2,3,6-TCA with hydrochloric acid, resulting in the formation of this compound.
Scientific Research Applications
2,3,6-trichloroaniline hydrochloride has been used in a variety of scientific research applications, including the synthesis of pharmaceuticals, dyes, and other industrial chemicals. It has also been used in the synthesis of other aniline derivatives, such as 2,3,5-trichloroaniline and 2,3-dichloroaniline. In addition, it has been used as a reagent for the detection of trace levels of 2,3,6-TCBA in environmental samples.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 2,3,6-trichloroaniline hydrochloride can be achieved through a series of reactions starting from aniline.", "Starting Materials": [ "Aniline", "Chlorine gas", "Hydrochloric acid", "Sodium nitrite", "Sodium chloride", "Sodium hydroxide" ], "Reaction": [ "Step 1: Diazotization of Aniline - Aniline is diazotized using sodium nitrite and hydrochloric acid to form diazonium salt.", "Step 2: Chlorination - Chlorine gas is bubbled through the diazonium salt solution to form 2,3,6-trichloroaniline.", "Step 3: Hydrochlorination - The 2,3,6-trichloroaniline is then reacted with hydrochloric acid to form 2,3,6-trichloroaniline hydrochloride.", "Step 4: Purification - The product is purified by recrystallization using sodium chloride and sodium hydroxide." ] } | |
CAS RN |
56059-53-1 |
Molecular Formula |
C6H5Cl4N |
Molecular Weight |
232.9 |
Purity |
95 |
Origin of Product |
United States |
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